Cas no 2138197-20-1 (Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate)

Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate is a specialized sulfinate derivative with a furan backbone and a dioxolane functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for constructing complex heterocyclic frameworks. The presence of the sulfinate moiety enables nucleophilic reactivity, while the dioxolane group offers stability and opportunities for further functionalization. Its solubility in polar solvents facilitates handling in various reaction conditions. Researchers may find utility in cross-coupling reactions, polymer synthesis, or as a precursor for bioactive molecules. The compound’s structural features make it a valuable tool for exploring novel synthetic pathways in medicinal and materials chemistry.
Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate structure
2138197-20-1 structure
Product Name:Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate
CAS No:2138197-20-1
MF:C7H7NaO5S
MW:226.182252168655
CID:6411863
PubChem ID:165455565
Update Time:2025-11-01

Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate Chemical and Physical Properties

Names and Identifiers

    • sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate
    • 2138197-20-1
    • EN300-724097
    • Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate
    • Inchi: 1S/C7H8O5S.Na/c8-13(9)6-3-5(4-12-6)7-10-1-2-11-7;/h3-4,7H,1-2H2,(H,8,9);/q;+1/p-1
    • InChI Key: XGHHFXCAMSAXCV-UHFFFAOYSA-M
    • SMILES: S(C1=CC(=CO1)C1OCCO1)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 225.99118878g/mol
  • Monoisotopic Mass: 225.99118878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.9Ų

Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-724097-1.0g
sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate
2138197-20-1
1g
$0.0 2023-06-06

Additional information on Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate

Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate (CAS No. 2138197-20-1): A Comprehensive Overview

Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate, identified by the CAS number 2138197-20-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfinate derivatives, which are known for their versatile applications in medicinal chemistry. The unique structural features of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate make it a promising candidate for various biochemical and pharmacological investigations.

The molecular structure of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate consists of a furan ring substituted with a 1,3-dioxolane moiety at the 2-position and a sulfinate group at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interactions with biological targets. The presence of the sulfinate group enhances the compound's solubility in polar solvents, making it suitable for various biochemical assays and drug delivery systems.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfinate derivatives. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate suggests that it may interact with specific enzymes and receptors involved in these pathways. For instance, preliminary computational studies suggest that the sulfinate group could serve as a hydrogen bond acceptor, facilitating binding to target proteins.

One of the most compelling aspects of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate is its potential application in drug discovery. The compound's unique scaffold provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in the development of novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Recent advances in medicinal chemistry have highlighted the importance of sulfinate derivatives in modulating enzyme activity and inhibiting pathological pathways.

The synthesis of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate presents both challenges and opportunities. The synthesis involves multi-step organic transformations, including ring formation and functional group interconversions. However, recent methodological advancements have made it possible to produce this compound with higher yields and purity. These improvements are crucial for conducting detailed biological evaluations and ensuring reproducibility in research settings.

In addition to its pharmacological potential, Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate has shown promise in material science applications. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for developing novel materials with tailored properties. For example, researchers have explored its use in creating functional polymers and coatings that exhibit enhanced durability and biocompatibility.

The safety profile of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate is another critical consideration in its application. Preliminary toxicological studies indicate that the compound is well-tolerated at moderate concentrations, suggesting its potential for therapeutic use. However, further comprehensive safety evaluations are necessary to fully assess its risks and benefits. These studies will provide valuable insights into its long-term viability as a pharmaceutical agent.

The future directions for research on Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate are numerous and exciting. One area of focus is its role in developing targeted therapies for cancer treatment. The compound's ability to interact with specific cancer-related proteins makes it a promising candidate for inhibiting tumor growth and metastasis. Additionally, researchers are investigating its potential as an antimicrobial agent against drug-resistant pathogens.

Another emerging field is the use of Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate in regenerative medicine. Its bioactive properties suggest that it could be used to promote tissue repair and regeneration. This application is particularly relevant in treating injuries and degenerative diseases where natural tissue regeneration is impaired.

In conclusion, Sodium 4-(1,3-dioxolan-2-yl)furan-2-sulfinate (CAS No. 2138197-20-1) is a multifaceted compound with significant potential across multiple domains of research and application. Its unique structural features make it an attractive candidate for drug discovery, material science, and regenerative medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.